![molecular formula C16H16N2O6S B2771606 4-ethylsulfonyl-N-(4-methoxy-2-nitrophenyl)benzamide CAS No. 941936-88-5](/img/structure/B2771606.png)
4-ethylsulfonyl-N-(4-methoxy-2-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Medicinal Chemistry Applications
Inhibition of Carbonic Anhydrase Isoforms : Novel acridine and bis-acridine sulfonamides synthesized from 4-amino-N-(4-sulfamoylphenyl)benzamide have shown effective inhibitory activity against cytosolic carbonic anhydrase isoforms II and VII. These compounds are potential therapeutic agents for conditions where modulation of carbonic anhydrase activity is beneficial (Ulus et al., 2013).
Selective Serotonin 4 Receptor Agonists : Benzamide derivatives, including those with sulfonyl groups, have been studied for their effects on gastrointestinal motility, showing potential as prokinetic agents with reduced side effects due to selective agonism of the serotonin 4 receptor (Sonda et al., 2004).
Materials Science Applications
Corrosion Inhibition : N-Phenyl-benzamides, with different substituents, have demonstrated significant inhibition efficiency against the acidic corrosion of mild steel. The presence of methoxy and nitro substituents influences the inhibition behavior, providing insights into the design of effective corrosion inhibitors (Mishra et al., 2018).
Synthesis of Polyimides : Novel polyimides based on flexible diamines incorporating sulfone, ether, and amide structures have been synthesized and characterized, showing potential for high-performance materials due to their thermal stability and other desirable properties (Mehdipour‐Ataei et al., 2004).
Organic Synthesis Applications
Formation of Sulfonyl Aromatic Alcohols : Sulfonyl aromatic alcohols have been identified as products formed by the electrolysis of certain dyes, with implications for the synthesis of compounds with sulfonyl groups for various applications. This includes the potential synthesis of molecules similar to "4-ethylsulfonyl-N-(4-methoxy-2-nitrophenyl)benzamide" (Elizalde-González et al., 2012).
Nonlinear Optical (NLO) Properties : The NLO properties of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate and its derivatives have been explored using DFT methods, indicating potential for NLO materials. This research suggests the broader applicability of benzamide derivatives in developing materials with desired optical properties (Kiven et al., 2023).
Properties
IUPAC Name |
4-ethylsulfonyl-N-(4-methoxy-2-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O6S/c1-3-25(22,23)13-7-4-11(5-8-13)16(19)17-14-9-6-12(24-2)10-15(14)18(20)21/h4-10H,3H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXFRIFOLUCHBOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.